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Compound of Interest

1-[(2-Butoxyethyl)amino]-4-
Compound Name:

hydroxyanthraquinone
CAS No.: 94313-83-4
Cat. No.: B12674357

Get Quote

Executive Summary

C.l. Disperse Red 15 (DR15), chemically known as 1-amino-4-hydroxyanthraquinone, serves
as a critical model compound in both textile chemistry and biomedical research due to its
structural similarity to anthracycline antibiotics (e.g., doxorubicin). Its utility as a fluorescent
probe and a hydrophobic dye for polyesters relies heavily on the stability of its intramolecular

hydrogen bonding network.

This guide provides a rigorous spectral analysis of DR15, distinguishing it from structural
analogs like C.I. Disperse Red 60 (an anthraquinone derivative) and C.1.[1][2] Disperse Red 1
(an azo dye).[3] By isolating specific vibrational modes, researchers can validate purity, monitor
degradation, and study dye-polymer interactions.

Chemical Basis & Structural Logic
The Anthraquinone Chromophore
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The defining feature of DR15 is the 9,10-anthraquinone skeleton substituted at the 1 and 4
positions.

 Intramolecular Hydrogen Bonding: The proximity of the carbonyl groups (C=0) at positions 9
and 10 to the amino (-NHz2) and hydroxyl (-OH) groups at positions 1 and 4 creates a stable
six-membered chelate ring.

o Spectral Consequence: This H-bonding weakens the C=0 bond, shifting its vibrational
frequency to a lower wavenumber (

) compared to non-hydrogen-bonded quinones (

).

Comparative Analogs

To ensure robust identification, DR15 is compared against:
o C.l. Disperse Red 60 (DR60):1-amino-4-hydroxy-2-phenoxy-9,10-anthracenedione.[4][5][6]

o Differentiation: Contains a phenoxy ether linkage, introducing distinct C-O-C stretching
vibrations.

o C.I. Disperse Red 1 (DR1):N-ethyl-N-(2-hydroxyethyl)-4-(4-nitrophenylazo)aniline.

o Differentiation: An azo dye class. Lacks the quinone carbonyls; possesses Nitro (-NOz2)
and Azo (-N=N-) groups.

Experimental Protocol: KBr Pellet Method

For solid disperse dyes, the Potassium Bromide (KBr) pellet technique is the gold standard for
transmission FTIR, offering superior resolution over ATR for minor peaks.

Step-by-Step Workflow

» Reagent Preparation:

o Dry spectroscopic-grade KBr powder at
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for 24 hours to remove hygroscopic water.

o Why: Water introduces broad bands at
and
that directly interfere with DR15's amine and carbonyl signals.
e Sample Grinding:
o Mix
of DR15 with
of KBr in an agate mortar.
o Grind until the mixture is a fine, uniform powder (particle size

).

o Causality: Large particles cause the "Christiansen Effect,” leading to asymmetric peak
distortions and scattering baselines.

e Pellet Pressing:

Transfer mixture to a

o

die.
o Apply vacuum for 2 minutes to remove trapped air.
o Press at

for 1-2 minutes.

o Validation: The resulting pellet must be transparent/translucent. An opaque white pellet
indicates moisture or insufficient pressure.

e Acquisition:

o Range:
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[7]18]

o Resolution:

o Scans: 32 or 64 (averaged).

Spectral Analysis & Comparison
Functional Group Mapping (Graphviz Visualization)

3450 - 3200 cm™t
N-H / O-H Stretch

(Broad)
(H-bonded)
C=0 Stretch 1640 - 1630 cm™*
(Quinone, H-bonded) (Shifted)

C.l. Disperse Red 15 Aromatic Ring ) ) .
(1-amino-4-hydroxyanthraquinone) (C=C stretch) 1590 - 1560 cm

Subst. Pattern 4
(C-H Bend) 850 - 700 cm

Click to download full resolution via product page

Caption: Functional group mapping for C.I. Disperse Red 15, highlighting the spectral shifts
caused by intramolecular hydrogen bonding.

Comparative Data Table

The following table contrasts the vibrational signatures of DR15 with its analogs. Note the
distinct absence of Nitro/Azo bands in DR15 and the presence of Ether bands in DR60.
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. _ C.l. Disperse C.L[1][2]
Functional ) . C.l. Disperse )
Vibration Mode Red 60 Disperse Red 1
Group Red 15 (Target)
(Analog) (Azo Alt.)
3430, 3320 cm™1 3400-3200 cm~1
_ _ 3450, 3310 cm™1
-NHz / -OH Stretching (Split/Broad due o ) (O-H from
(Similar profile)
to H-bond) hydroxyethyl)
1635-1645cm~t 1640, 1670 cm™1
C=0[9][10] : :
) Stretching (Strong, H- (Split due to Absent
(Quinone)
bonded) asymmetry)
1515 & 1340
) Sym/Asym
-NOz2 (Nitro) Absent Absent cm™1
Stretch ] ]
(Diagnostic)
Aromatic Ring C=C Stretch 1585-1595cm~t 1590 cm~1 1600, 1500 cm—?
_ 1260, 1020 cm~* 1140 cm™t!
C-O-C (Ether) Stretching Absent ) )
(Phenoxy group)  (Aliphatic ether)
750, 690 cm™1
) _ ] (Addl. 820 cm™1 (p-
Fingerprint C-H Bending 830, 725 cm~? i )
monosubstituted substituted)
ring)

Detailed Interpretation for DR15

e The "Quinone Shift" (1635-1645 cm~1): In simple anthraquinone, the C=0 stretch appears

near

. In DR15, the 1-amino and 4-hydroxy groups donate hydrogen to the carbonyl oxygens. This

reduces the double-bond character of the carbonyl, shifting the peak to

. This is a primary quality control marker; a shift upward suggests loss of substitution or

degradation.

e Amine/Hydroxyl Region (3200—-3450 cm~12): This region is complex due to overlapping -NH2

and -OH stretches. You will typically see a doublet or a broadened shoulder. Sharp, distinct
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peaks here indicate free (non-bonded) groups, which is not expected in the solid state of
pure DR15 due to the strong chelation.

e Fingerprint Region (< 1000 cm~1): The peaks at
and

correspond to the out-of-plane C-H bending of the anthraquinone ring system. These are
critical for distinguishing DR15 from other isomers (e.g., 1,5-substituted anthraquinones).

Applications & Performance Context
Purity & Degradation Analysis

Researchers in drug development often use DR15 as a surrogate for anthracycline stability
studies.

o Degradation Indicator: Upon oxidative degradation (e.g., by ozone or Fenton's reagent), the
characteristic quinone band at

decreases in intensity, and new bands near

may appear, indicating ring opening or formation of non-conjugated carbonyls.

Analytical Workflow Diagram
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Caption: Decision tree for identifying C.l. Disperse Red 15 from common red disperse dye
alternatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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